Cas no 192648-59-2 (1-(1,3-benzothiazol-2-yl)prop-2-en-1-one)

• Product Name: 1-(1,3-benzothiazol-2-yl)prop-2-en-1-one
• CAS No: 192648-59-2
• MF: C₁₀H₇NOS
• CID: 116207
• PubChem ID: 45077176
• Update Time: 2025-06-23

1-(1,3-benzothiazol-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2-benzothiazolyl)-
• 2-Propen-1-one,1-(2-benzothiazolyl)-(9CI)
• 1-(1,3-benzothiazol-2-yl)prop-2-en-1-one

Computed Properties

• Exact Mass: 189.025
• Monoisotopic Mass: 189.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.2A^2

Additional information on 1-(1,3-benzothiazol-2-yl)prop-2-en-1-one

1-(1,3-Benzothiazol-2-yl)prop-2-en-1-one: A Comprehensive Overview

1-(1,3-Benzothiazol-2-yl)prop-2-en-1-one, also known by its CAS number 192648-59-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries.

The molecular structure of 1-(1,3-benzothiazol-2-yl)prop-2-en-1-one consists of a benzothiazole ring system fused with a propenone group. The benzothiazole moiety, characterized by its aromaticity and conjugated system, plays a crucial role in determining the compound's electronic properties. The propenone group further enhances the compound's reactivity and functionality, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of benzothiazole derivatives in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). For instance, researchers have explored the use of benzothiazole-based materials in constructing efficient OLEDs due to their high electron mobility and excellent photoluminescence properties. These findings underscore the importance of understanding the electronic structure and optical properties of compounds like CAS 192648-59-2.

In terms of synthesis, several methods have been reported for the preparation of 1-(1,3-benzothiazol-2-yl)prop-2-en-1-one. One common approach involves the condensation reaction between benzothiazole derivatives and aldehydes or ketones under specific reaction conditions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing product purity.

The application of CAS 192648-59-2 extends beyond material science into pharmaceutical research. Its structural similarity to certain bioactive compounds has led to investigations into its potential as a drug candidate or intermediate in medicinal chemistry. For example, studies have shown that benzothiazole derivatives can exhibit anti-inflammatory and antioxidant activities, making them promising leads for drug development.

From an environmental perspective, understanding the degradation pathways and ecological impact of benzothiazole derivatives is crucial for their sustainable use. Recent research has focused on developing biodegradable versions or identifying conditions that promote rapid degradation to minimize environmental contamination.

In conclusion, 1-(1,3-benzothiazol-2-yli)propenone, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As new insights emerge from ongoing studies, this compound is expected to contribute significantly to advancements in materials science, pharmaceuticals, and beyond.